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Compound of Interest

Compound Name: 3,5-Dimethylhexanal

Cat. No.: B034571 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

analysis, and potential biological relevance of 3,5-Dimethylhexanal. The information is

intended for researchers, scientists, and professionals in the field of drug development and

chemical synthesis.

Chemical and Physical Properties
3,5-Dimethylhexanal is a branched-chain aliphatic aldehyde. Its structure and properties are

summarized below.

Table 1: Chemical and Physical Properties of 3,5-Dimethylhexanal
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Property Value Source

IUPAC Name 3,5-Dimethylhexanal PubChem[1]

Synonyms Hexanal, 3,5-dimethyl- PubChem[1]

CAS Number 19796-88-4 PubChem[1]

Molecular Formula C₈H₁₆O PubChem[1]

Molecular Weight 128.21 g/mol PubChem[1]

Appearance Colorless liquid (predicted)

Boiling Point Not available

Melting Point Not available

Density Not available

Topological Polar Surface Area 17.1 Å² PubChem[1]

XLogP3-AA 2.3 PubChem[1]

SMILES CC(C)CC(C)CC=O PubChem[1]

Synthesis of 3,5-Dimethylhexanal
Two common methods for the synthesis of aldehydes are the oxidation of primary alcohols and

the hydroformylation of alkenes. Detailed protocols for these approaches to synthesize 3,5-
Dimethylhexanal are provided below.

Oxidation of 3,5-Dimethylhexan-1-ol using Dess-Martin
Periodinane
This method utilizes a mild oxidizing agent, Dess-Martin periodinane (DMP), to convert the

primary alcohol 3,5-dimethylhexan-1-ol to the corresponding aldehyde with high selectivity and

under neutral pH conditions.[2][3][4]

Experimental Protocol:
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Reaction Setup: To a solution of 3,5-dimethylhexan-1-ol (1.0 eq) in anhydrous

dichloromethane (CH₂Cl₂) in a round-bottom flask under an inert atmosphere (e.g., argon or

nitrogen), add Dess-Martin periodinane (1.1 eq).

Reaction Execution: Stir the reaction mixture at room temperature. Monitor the progress of

the reaction by thin-layer chromatography (TLC) or gas chromatography (GC). The reaction

is typically complete within 1-3 hours.

Work-up: Upon completion, dilute the reaction mixture with diethyl ether and pour it into a

saturated aqueous solution of sodium bicarbonate (NaHCO₃) containing sodium thiosulfate

(Na₂S₂O₃). Stir vigorously until the solid dissolves.

Extraction: Separate the organic layer, and extract the aqueous layer with diethyl ether.

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate

(MgSO₄).

Purification: Filter the mixture and concentrate the filtrate under reduced pressure. Purify the

crude product by flash column chromatography on silica gel using a hexane/ethyl acetate

gradient to yield pure 3,5-Dimethylhexanal.
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3,5-Dimethylhexan-1-ol

Reaction Mixture
(Room Temperature)Dess-Martin Periodinane

Dichloromethane (solvent)

Work-up &
Purification 3,5-Dimethylhexanal

3,5-Dimethyl-1-hexene

High-Pressure Reactor
(Heat and Pressure)Syngas (CO + H2)

Rhodium Catalyst

Purification 3,5-Dimethylhexanal
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Sample

Derivatization with PFBHA

Liquid-Liquid Extraction

GC-MS Analysis

Data Analysis

Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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